Cas no 1361878-76-3 (4-Cyano-2-methoxy-5-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-2-methoxy-5-(trifluoromethoxy)pyridine
• CAS No: 1361878-76-3
• MF: C₈H₅F₃N₂O₂
• MW: 218.132712125778
• CID: 4911815
• Update Time: 2025-10-28

4-Cyano-2-methoxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-methoxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F3N2O2/c1-14-7-2-5(3-12)6(4-13-7)15-8(9,10)11/h2,4H,1H3
• InChI Key： XEVKKXQDBGPVSQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C=C1C#N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1

Additional information on 4-Cyano-2-methoxy-5-(trifluoromethoxy)pyridine

Introduction to 4-Cyano-2-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1361878-76-3)

4-Cyano-2-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1361878-76-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a methoxy substituent, and a trifluoromethoxy group, which collectively contribute to its distinct chemical and biological properties.

The molecular formula of 4-Cyano-2-methoxy-5-(trifluoromethoxy)pyridine is C₉H₆F₃N₂O₂, and its molecular weight is approximately 219.14 g/mol. The presence of the cyano group imparts significant electronic effects, enhancing the compound's reactivity and stability. The methoxy and trifluoromethoxy substituents further modulate the electronic and steric properties, making this compound a valuable building block in the synthesis of more complex molecules.

In recent years, 4-Cyano-2-methoxy-5-(trifluoromethoxy)pyridine has gained attention for its potential in drug discovery and development. Its unique structure allows it to serve as a key intermediate in the synthesis of various bioactive compounds, including inhibitors of specific enzymes and receptors. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for the treatment of cancer and other diseases.

The trifluoromethoxy group in 4-Cyano-2-methoxy-5-(trifluoromethoxy)pyridine is particularly noteworthy for its ability to enhance the lipophilicity and metabolic stability of the molecule. This property is crucial for improving the pharmacokinetic profile of drug candidates, ensuring better absorption, distribution, metabolism, and excretion (ADME) characteristics. Additionally, the trifluoromethoxy group can influence the binding affinity of the molecule to its target, potentially leading to enhanced therapeutic efficacy.

The methoxy substituent in 4-Cyano-2-methoxy-5-(trifluoromethoxy)pyridine also plays a significant role in modulating the compound's biological activity. Methoxy groups are known to increase the lipophilicity and reduce the polarity of molecules, which can improve their cell membrane permeability and bioavailability. This makes 4-Cyano-2-methoxy-5-(trifluoromethoxy)pyridine an attractive candidate for developing drugs that need to penetrate cellular barriers effectively.

In terms of synthetic chemistry, 4-Cyano-2-methoxy-5-(trifluoromethoxy)pyridine can be synthesized through various routes, including nucleophilic substitution reactions and coupling reactions. One common approach involves the reaction of 2-chloro-5-trifluoromethylpyridine with potassium cyanide in an appropriate solvent, followed by methylation with methyl iodide or dimethyl sulfate. This method provides a high yield and purity of the desired product, making it suitable for large-scale production.

The versatility of 4-Cyano-2-methoxy-5-(trifluoromethoxy)pyridine extends beyond its use as a synthetic intermediate. It has also been explored for its potential as a ligand in metal complexes, where it can form stable coordination compounds with various transition metals. These complexes have shown promise in catalytic applications, such as asymmetric synthesis and polymerization reactions.

In addition to its pharmaceutical applications, 4-Cyano-2-methoxy-5-(trifluoromethoxy)pyridine has been investigated for its potential use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The ability to fine-tune the electronic properties through structural modifications opens up new possibilities for developing advanced materials with tailored functionalities.

The safety profile of 4-Cyano-2-methoxy-5-(trifluoromethoxy)pyridine is an important consideration in both research and industrial settings. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to high concentrations or prolonged contact with skin or eyes. Standard laboratory safety protocols should be followed to ensure safe handling and storage.

In conclusion, 4-Cyano-2-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1361878-76-3) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and catalysis. Its unique structural features make it a valuable tool for developing new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.